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Compound of Interest

Compound Name: Delphinidin 3-rutinoside

Cat. No.: B190933 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol and application data for the identification

and quantification of Delphinidin 3-rutinoside using High-Performance Liquid

Chromatography with a Diode-Array Detector (HPLC-DAD).

Introduction
Delphinidin 3-rutinoside is a prominent anthocyanin, a class of water-soluble pigments

responsible for the blue and red hues in many flowers and fruits.[1] Found in significant

quantities in blackcurrants (Ribes nigrum) and other berries, it is of great interest to researchers

for its potent antioxidant and potential therapeutic properties, including antiproliferative

activities.[2][3] Accurate and reliable quantification of Delphinidin 3-rutinoside is crucial for

quality control in the food and beverage industry, standardization of herbal products, and for

pharmacokinetic studies in drug development.[4]

This application note details a robust HPLC-DAD method for the analysis of Delphinidin 3-
rutinoside. The methodology provides excellent selectivity and sensitivity for the quantification

of this compound in various sample matrices.

Chemical Structure:
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Chemical Formula: C27H31O16Cl[1]

Molecular Weight: 647.0 g/mol [1]

Class: Anthocyanin, Flavonoid[1][5]

Delphinidin Aglycone

Rutinoside Moiety

Delphinidin 3-rutinoside Structure
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Caption: Chemical structure of Delphinidin 3-rutinoside.

Experimental Protocol
This protocol outlines the necessary steps for sample preparation, HPLC-DAD analysis, and

data processing.

2.1. Materials and Reagents

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://biolink.no/delphinidin-3-rutinoside/
https://biolink.no/delphinidin-3-rutinoside/
https://biolink.no/delphinidin-3-rutinoside/
https://foodb.ca/compounds/FDB017195
https://www.benchchem.com/product/b190933?utm_src=pdf-body-img
https://www.benchchem.com/product/b190933?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Delphinidin 3-rutinoside standard (>97% purity)

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (ACS grade)

Water (Ultrapure, 18.2 MΩ·cm)

0.45 µm Syringe filters

2.2. Standard Solution Preparation

Stock Solution (1 mg/mL): Accurately weigh 10 mg of Delphinidin 3-rutinoside standard

and dissolve in 10 mL of methanol acidified with 0.1% formic acid.

Working Solutions: Prepare a series of working solutions by diluting the stock solution with

the mobile phase A to achieve concentrations ranging from 0.5 µg/mL to 100 µg/mL.

2.3. Sample Preparation (from a solid matrix, e.g., fruit powder)

Extraction: Accurately weigh 1 g of the homogenized sample into a 50 mL centrifuge tube.

Add 20 mL of methanol containing 2% formic acid.

Sonication: Sonicate the mixture for 20 minutes in an ultrasonic water bath at room

temperature.[6]

Centrifugation: Centrifuge the extract at 4000 rpm for 15 minutes.

Filtration: Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

2.4. HPLC-DAD Conditions

Instrument: Agilent 1260 Infinity II LC System or equivalent.

Column: C18 reversed-phase column (e.g., 150 x 4.6 mm, 2.7 µm particle size).[6]

Mobile Phase A: 2% Formic acid in water.[6]
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Mobile Phase B: 100% Methanol.[6]

Gradient Elution:

Time (min) % B
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10.15 90

10.30 5

| 13 | 5 |

Flow Rate: 0.8 mL/min.[6]

Column Temperature: 50 °C.[6]

Injection Volume: 10 µL.[6]

DAD Wavelength: Detection at 520 nm.[1][6] Full UV-Vis spectra from 200-600 nm should be

recorded for peak purity analysis. The characteristic absorption maximum for Delphinidin 3-
rutinoside is approximately 526 nm.[6]

Data Presentation and Results
3.1. Chromatographic Performance

Under the specified conditions, Delphinidin 3-rutinoside is well-resolved from other common

anthocyanins. The typical retention time is expected to be in the range of 6-8 minutes, although

this can vary depending on the specific column and system.

3.2. Quantitative Data Summary
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The following table summarizes the typical performance characteristics of the method, based

on validation studies of similar anthocyanins.[7][8]

Parameter Typical Value

Linearity (r²) > 0.995

Limit of Detection (LOD) 0.06 - 0.20 mg/kg[7]

Limit of Quantification (LOQ) 0.20 - 0.60 mg/kg[7]

Precision (%RSD) < 6.2% (intra-day), < 8.5% (inter-day)[7]

Accuracy (% Recovery) 91.6 - 119%[7]

Wavelength (λmax) ~526 nm[6]

Experimental Workflow Diagram
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Sample & Standard Preparation

HPLC-DAD Analysis

Data Processing
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Integrate Peak Area Generate Calibration Curve Quantify Delphinidin 3-rutinoside

Click to download full resolution via product page

Caption: Workflow for HPLC-DAD analysis of Delphinidin 3-rutinoside.
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The HPLC-DAD method described in this application note is a reliable and robust technique for

the quantification of Delphinidin 3-rutinoside. With its high precision, accuracy, and

sensitivity, this protocol is well-suited for a wide range of applications, from quality control of

natural products to advanced research in pharmacology and food science. The provided

workflow and parameters can be adapted for the analysis of other anthocyanins with minor

modifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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